molecular formula C9H11NO3 B098736 3,5-Dimethoxybenzamide CAS No. 17213-58-0

3,5-Dimethoxybenzamide

Cat. No. B098736
CAS RN: 17213-58-0
M. Wt: 181.19 g/mol
InChI Key: YTLRWVNYANKXOW-UHFFFAOYSA-N
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Description

3,5-Dimethoxybenzamide is a chemical compound with the molecular formula C9H11NO3 . It has a molecular weight of 181.19 g/mol . The IUPAC name for this compound is 3,5-dimethoxybenzamide .


Synthesis Analysis

A series of novel amides, including 3,5-Dimethoxybenzamide, were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . The synthesis process used TEA as a base and THF as a solvent .


Molecular Structure Analysis

The linear formula of 3,5-Dimethoxybenzamide is (CH3O)2C6H3CONH2 . The InChI string representation is InChI=1S/C9H11NO3/c1-12-7-3-6 (9 (10)11)4-8 (5-7)13-2/h3-5H,1-2H3, (H2,10,11) .


Physical And Chemical Properties Analysis

3,5-Dimethoxybenzamide has a density of 1.2±0.1 g/cm3 . It has a boiling point of 285.9±30.0 °C at 760 mmHg . The compound has a flash point of 133.2±20.9 °C . It has a molar refractivity of 48.5±0.3 cm3 . The compound has 4 hydrogen bond acceptors and 2 hydrogen bond donors .

Safety and Hazards

3,5-Dimethoxybenzamide is harmful if swallowed . It causes skin irritation and serious eye irritation . It may also cause respiratory irritation . In case of contact with skin or eyes, rinse immediately with plenty of water . If swallowed, drink plenty of water and call a physician immediately .

properties

IUPAC Name

3,5-dimethoxybenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11NO3/c1-12-7-3-6(9(10)11)4-8(5-7)13-2/h3-5H,1-2H3,(H2,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YTLRWVNYANKXOW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1)C(=O)N)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20169209
Record name 3,5-Dimethoxybenzamide
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

181.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5-Dimethoxybenzamide

CAS RN

17213-58-0
Record name 3,5-Dimethoxybenzamide
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Record name 3,5-Dimethoxybenzamide
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Record name 17213-58-0
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Record name 3,5-Dimethoxybenzamide
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What are some of the known biological activities of 3,5-Dimethoxybenzamide derivatives?

A1: While the provided research doesn't extensively cover the biological activity of 3,5-Dimethoxybenzamide itself, it highlights its use as a key building block for synthesizing other compounds with potential biological activity. For instance, one study explored the synthesis of 1-(3,5-Dimethoxyphenyl)-1-heptanone from 3,5-Dimethoxybenzamide, a crucial intermediate in the production of Nabilone. Nabilone is a synthetic cannabinoid with therapeutic applications []. Additionally, researchers have investigated the neurotropic potential of several 4-hydroxy-3,5-dimethoxybenzamides and their derivatives []. Another study examined the anti-cancer activity of N-(4-methoxyphenyl)-3,5-dimethoxybenzamide in HeLa cells, demonstrating its ability to induce cell cycle arrest and apoptosis [].

Q2: Can you describe the synthesis of 1-(3,5-Dimethoxyphenyl)-1-heptanone from 3,5-Dimethoxybenzamide?

A2: The synthesis involves two main steps:

    Q3: What is the structure of 3,5-Dimethoxybenzamide oxime and what are its key structural features?

    A3: 3,5-Dimethoxybenzamide oxime (C9H12N2O3) exhibits an E configuration in its oxime group. The crystal structure reveals intermolecular hydrogen bonding (N—H⋯O and O—H⋯N) between molecules, contributing to its packing arrangement. Additionally, an intramolecular N—H⋯O hydrogen bond is also present [].

    Q4: Have any studies investigated the potential of 3,5-Dimethoxybenzamide analogs as Reserpine substitutes?

    A4: Yes, research has explored the synthesis and pharmacological activity of potential Reserpine analogs structurally similar to 3,5-Dimethoxybenzamide. These analogs were evaluated for their capacity to potentiate barbiturate-induced hypnosis in mice and their impact on serotonin levels in rat brains. Although they did not demonstrate serotonin depletion, some analogs, particularly compound V (4-(3,4,5-trimethoxybenzoyloxy)-benzanilide), exhibited notable barbiturate potentiation, albeit with lower potency compared to Reserpine [].

    Q5: Are there any known applications of 3,5-Dimethoxybenzamide in the development of anticancer agents?

    A5: Research indicates that 3,5-Dimethoxybenzamide serves as a scaffold for designing new anticancer agents. For instance, novel N-{5-[(1H-Benzo[d]imidazol-1-yl)methyl]isoxazol-3-yl}benzamide hybrids, incorporating the 3,5-Dimethoxybenzamide moiety, have been synthesized and evaluated for their anticancer properties []. This suggests that modifications and elaborations on the 3,5-Dimethoxybenzamide structure hold potential for developing new anticancer therapies.

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